Cas no 1424941-23-0 ([5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol)

• Product Name: [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol
• CAS No: 1424941-23-0
• MF: C₁₅H₁₁BrCl₂N₄O
• MW: 414.084039926529
• MDL: MFCD23699398
• CID: 4781554
• Update Time: 2025-07-19

[5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol Chemical and Physical Properties

Names and Identifiers

• [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol
• [5-(4-bromophenyl)-1-methylpyrazol-4-yl]-(4,6-dichloropyrimidin-5-yl)methanol

• MDL： MFCD23699398
• Inchi： 1S/C15H11BrCl2N4O/c1-22-12(8-2-4-9(16)5-3-8)10(6-21-22)13(23)11-14(17)19-7-20-15(11)18/h2-7,13,23H,1H3
• InChI Key： XVPKVCAGYMUXSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C=NN1C)C(C1=C(N=CN=C1Cl)Cl)O

Computed Properties

• Exact Mass: 411.94933 g/mol
• Monoisotopic Mass: 411.94933 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.8
• Molecular Weight: 414.1

Additional information on [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol

Introduction to [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol (CAS No. 1424941-23-0)

[5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol (CAS No. 1424941-23-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a bromophenyl group, and a dichloropyrimidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol typically involves multi-step processes, including the formation of the pyrazole ring, the introduction of the bromophenyl group, and the coupling with the dichloropyrimidine moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activities, [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol has been studied for its potential as an inhibitor of various enzymes and receptors. One of the key areas of interest is its ability to modulate the activity of kinases, which are crucial enzymes involved in cell signaling pathways. Kinase inhibitors have shown promise in treating various diseases, including cancer and inflammatory disorders.

Recent studies have demonstrated that [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol exhibits potent inhibitory activity against specific kinases, such as Aurora A and B. These kinases play critical roles in cell division and are often overexpressed in cancer cells. By inhibiting these kinases, the compound can potentially disrupt the proliferation of cancer cells and induce apoptosis. This makes it a promising candidate for further development as an anticancer agent.

Beyond its potential as a kinase inhibitor, [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that can contribute to various diseases, including arthritis and neurodegenerative disorders. The compound's ability to modulate inflammatory pathways suggests that it could be useful in developing new treatments for these conditions.

The pharmacokinetic properties of [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol have also been studied to understand its behavior in biological systems. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects.

In preclinical studies, [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol has shown promising results in both in vitro and in vivo models. For example, it has demonstrated significant antiproliferative activity against various cancer cell lines and has been effective in reducing tumor growth in animal models. These findings provide strong evidence for its potential as a therapeutic agent.

To further advance the development of [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. This includes exploring different substituents on the pyrazole ring and the dichloropyrimidine moiety to improve its binding affinity to target proteins. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve the compound's bioavailability and reduce potential side effects.

The safety profile of [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol is another critical aspect being investigated. Preclinical toxicity studies have shown that it has a favorable safety margin at therapeutic doses. However, more extensive safety evaluations are necessary before it can progress to clinical trials. These studies will help ensure that the compound is safe for human use and identify any potential adverse effects.

In conclusion, [5-(4-Bromophenyl)-1-methyl-1H-pyrazol-4-yl](4,6-dichloro-5-pyrimidinyl)methanol (CAS No. 1424941-23-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its properties, this compound holds significant promise for addressing unmet medical needs.